![molecular formula C19H21N7O4S B2451784 N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide CAS No. 1448066-92-9](/img/structure/B2451784.png)
N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
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Description
N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C19H21N7O4S and its molecular weight is 443.48. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antiproliferative Activities
Compounds with complex heterocyclic structures, including pyridazine and triazole moieties, often exhibit significant biological activities. For instance, derivatives of thienopyrimidine have shown pronounced antimicrobial activity (Bhuiyan et al., 2006). Similarly, [1,2,4]triazolo[4,3-b]pyridazine derivatives have been researched for their antiproliferative activity against various cell lines, indicating their potential in cancer research (Ilić et al., 2011).
Molecular Docking and In Vitro Screening
In the realm of drug discovery, molecular docking and in vitro screening are pivotal. For example, Flefel et al. (2018) discussed the synthesis and in vitro screening of novel pyridine and fused pyridine derivatives for antimicrobial and antioxidant activity, illustrating the compound's potential use in discovering new therapeutic agents (Flefel et al., 2018).
Targeted Drug Delivery and Cytotoxicity
Benzamide derivatives have been explored for their potential in targeted drug delivery, particularly for melanoma therapy. Research indicates that these compounds can selectively deliver cytostatics to melanoma cells, enhancing the efficacy of treatment (Wolf et al., 2004).
Synthesis and Characterization of Heterocyclic Compounds
The synthesis and characterization of heterocyclic compounds form a significant part of medicinal chemistry. For example, the synthesis of novel triazole derivatives based on chromene has been documented, highlighting the methods for creating biologically active heterocycles (Mottaghinejad & Alibakhshi, 2018).
properties
IUPAC Name |
N-[2-[6-oxo-3-(1,2,4-triazol-1-yl)pyridazin-1-yl]ethyl]-4-pyrrolidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N7O4S/c27-18-8-7-17(26-14-20-13-22-26)23-25(18)12-9-21-19(28)15-3-5-16(6-4-15)31(29,30)24-10-1-2-11-24/h3-8,13-14H,1-2,9-12H2,(H,21,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPLLZROEEBETFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NCCN3C(=O)C=CC(=N3)N4C=NC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N7O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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